![molecular formula C15H12ClN5O B278787 N-(2-chloro-3-pyridinyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide](/img/structure/B278787.png)
N-(2-chloro-3-pyridinyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide
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Overview
Description
N-(2-chloro-3-pyridinyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). It was first synthesized in 2003 by Pfizer and has since been extensively studied for its potential use in treating autoimmune diseases.
Mechanism of Action
N-(2-chloro-3-pyridinyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide works by inhibiting JAK3, which is a key enzyme involved in the signaling pathways of several cytokines, including interleukin-2 (IL-2), interleukin-4 (IL-4), interleukin-7 (IL-7), interleukin-9 (IL-9), interleukin-15 (IL-15), and interleukin-21 (IL-21). By inhibiting JAK3, this compound prevents the activation of these cytokines and the subsequent activation of immune cells, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation in several animal models of autoimmune diseases, such as rheumatoid arthritis and psoriasis. It has also been shown to prevent transplant rejection in animal models. In clinical trials, this compound has been shown to be effective in reducing the symptoms of rheumatoid arthritis and psoriasis.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-chloro-3-pyridinyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide is that it has a well-established mechanism of action and has been extensively studied for its potential use in treating autoimmune diseases. However, one limitation is that it can have off-target effects on other JAK enzymes, leading to potential side effects.
Future Directions
There are several potential future directions for research on N-(2-chloro-3-pyridinyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide. One direction is to study its potential use in treating other autoimmune diseases, such as multiple sclerosis and lupus. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to fully understand the potential side effects of this compound and to develop strategies to minimize them.
Synthesis Methods
The synthesis of N-(2-chloro-3-pyridinyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide involves several steps, including the reaction of 3-chloropyridine-2-carboxylic acid with methylhydrazine, followed by the reaction of the resulting intermediate with 2-bromopyridine. The final step involves the reaction of the resulting intermediate with 4-chloro-5-methyl-1H-pyrazole-3-carboxylic acid. The overall yield of the synthesis is approximately 20%.
Scientific Research Applications
N-(2-chloro-3-pyridinyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been extensively studied for its potential use in treating autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been studied for its potential use in preventing transplant rejection and treating certain types of cancer.
properties
Molecular Formula |
C15H12ClN5O |
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Molecular Weight |
313.74 g/mol |
IUPAC Name |
N-(2-chloropyridin-3-yl)-5-methyl-1-pyridin-2-ylpyrazole-4-carboxamide |
InChI |
InChI=1S/C15H12ClN5O/c1-10-11(9-19-21(10)13-6-2-3-7-17-13)15(22)20-12-5-4-8-18-14(12)16/h2-9H,1H3,(H,20,22) |
InChI Key |
ZMPNKIUGBPCVJN-UHFFFAOYSA-N |
SMILES |
CC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=C(N=CC=C3)Cl |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=C(N=CC=C3)Cl |
Origin of Product |
United States |
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